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Compound of Interest

Compound Name: 2,3-Epoxybutane

Cat. No.: B1201590

Protocol for the Safe Handling and Storage of
2,3-Epoxybutane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 2,3-Epoxybutane (also known as 2,3-Butylene oxide). Adherence to these
guidelines is crucial to mitigate the risks associated with this highly flammable and reactive
compound.

Chemical and Physical Properties

2,3-Epoxybutane is a colorless, clear liquid.[1] It is a highly flammable and reactive epoxide.[1]
[2] The following table summarizes its key chemical and physical properties.
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Property Value References
Molecular Formula C4H80 [3]

Molecular Weight 72.11 g/mol [1]

Boiling Point 60 -61°C/140- 141.8 °F [3]

Melting Point ol8:4 --83°C/-119.2--117.4 -

Flash Point -21.7°C/-7.1°F [3]

Specific Gravity 0.793 at 75°F [2]

Water Solubility > 100 mg/mL at 68°F [11[2]

239.213 mmHg @ 25 °C
Vapor Pressure . [4]
(estimated)

Hazard Identification and GHS Classification

2,3-Epoxybutane is classified as a hazardous chemical.[5] The primary hazards include its
high flammability and potential for causing skin, eye, and respiratory irritation.[3]

GHS Classification = Hazard Statement Pictogram Signal Word
o H225: Highly
Flammable liquids, o
flammable liquid and & Danger
Category 2
vapor
Skin irritation, H315: Causes skin
o Danger
Category 2 irritation
Eye irritation, H319: Causes serious
o Danger
Category 2 eye irritation

Specific target organ
o ] H335: May cause
toxicity — single ) o Danger
respiratory irritation
exposure, Category 3
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Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2,3-Epoxybutane to prevent

exposure.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes that
can cause serious eye

irritation.[5]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Nitrile
rubber).

Prevents skin contact, which

can cause irritation.[6]

Body Protection

Chemical-resistant lab coat or

coveralls.

Protects skin from accidental

contact.[6]

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges.

Required when working in
poorly ventilated areas or
when there is a risk of
inhalation.[2][5]

Experimental Protocols
Safe Handling Protocol

Adherence to this protocol is mandatory to ensure the safe handling of 2,3-Epoxybutane in a

laboratory setting.

Workflow for Safe Handling of 2,3-Epoxybutane
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Safe Handling Workflow for 2,3-Epoxybutane
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Caption: Workflow for the safe handling of 2,3-Epoxybutane.
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Methodology:
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for 2,3-Epoxybutane before use.[5]

o Ensure a calibrated and functioning chemical fume hood is used for all handling
procedures.[5]

o Put on all required Personal Protective Equipment (PPE) as detailed in Section 3.[3]

e Handling:

o

Ground and bond all containers and receiving equipment to prevent static discharge.[3][5]

[¢]

Use only non-sparking tools when opening and handling the chemical.[3][5]

[¢]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3] No
smoking is permitted in the handling area.[3]

[¢]

Avoid breathing vapors and prevent contact with skin and eyes.[5]

e Post-Handling:

o

After use, ensure the container is tightly closed.[5]

[¢]

Thoroughly decontaminate the work surface with soap and water.[1]

[e]

Dispose of any contaminated materials (e.g., absorbent paper, gloves) in a sealed, vapor-
tight plastic bag for hazardous waste disposal.[1]

[¢]

Wash hands and any exposed skin thoroughly after handling.[5]

Storage Protocol

Proper storage is critical to maintain the stability and safety of 2,3-Epoxybutane.

Storage Requirements:
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» Store in an explosion-proof refrigerator.[1][2]
o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]
o Store away from sources of ignition.[1][2]

o Protect from moisture.[1][2] Epoxides like 2,3-Epoxybutane can react violently with water in
the presence of acid and other catalysts.[2]

o Store under an inert atmosphere.[3]
e This compound may form explosive peroxides on prolonged storage.[3]

Emergency Procedures

Immediate and appropriate action is required in the event of an emergency involving 2,3-
Epoxybutane.

Logical Flow for Emergency Response
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Emergency Response for 2,3-Epoxybutane Incidents
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Caption: Logical flow for responding to spills or personnel exposure.

Spill or Leak

¢ Immediate Action:
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o Remove all sources of ignition from the area.[1]

o Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[1][2] For a
large spill, consider an initial downwind evacuation of at least 300 meters (1000 feet).[1]

o Containment and Cleanup:
o Use absorbent paper to pick up all liquid spill material.[1]

o Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag for
eventual disposal.[1]

o Wash any contaminated surfaces with a soap and water solution.[1]
e Re-entry:

o Do not re-enter the contaminated area until a Safety Officer has verified that the area has
been properly cleaned.[1][2]

EXxposure

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing.[5] If the person feels unwell, call a poison center or doctor.[3]

o Skin Contact: If on skin or hair, take off immediately all contaminated clothing. Rinse the skin
with water or shower.[3] If skin irritation occurs, get medical advice.[5]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[5] Remove contact
lenses if present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical
advice.[5]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Fire
» Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam for extinction.[5]
Water spray may be used to cool closed containers.[3]
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e Hazards: This chemical is flammable.[1] Vapors may form explosive mixtures with air and
can travel to a source of ignition and flash back.[3] Containers may explode when heated.[3]
Fire may produce irritating, corrosive, and/or toxic gases.[1]

» Firefighter Protection: As in any fire, wear a self-contained breathing apparatus (pressure-
demand, MSHA/NIOSH approved or equivalent) and full protective gear.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-2-3-epoxybutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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